BE“GHE Foundational & Exploratory

Check Availability & Pricing

(R,S)-Boc-2-amino-tetradecanoic Acid: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(R,S)-Boc-2-amino-tetradecanoic
Compound Name: ]
acid

Cat. No.: B154297

CAS Number: 129850-62-0

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on (R,S)-Boc-2-amino-tetradecanoic acid. This
document provides detailed information on its physicochemical properties, synthesis, analytical
characterization, and applications, with a focus on its role in peptide synthesis and the
biological significance of the broader class of N-acyl amino acids.

Physicochemical Properties

(R,S)-Boc-2-amino-tetradecanoic acid is a synthetic amino acid derivative featuring a tert-
butoxycarbonyl (Boc) protecting group on the alpha-amino group and a C14 fatty acid chain.[1]
[2] This lipoamino acid is a versatile building block in synthetic chemistry, particularly in the
fields of peptide science and drug discovery.
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Property Value Reference
CAS Number 129850-62-0 [1][2]
Molecular Formula C19H37NO4 [1][2]
Molecular Weight 343.51 g/mol [11[2]
Appearance White powder [1112]
Melting Point 56-63 °C [1][2]
Purity >99% (HPLC) [11[2]
Storage Conditions 0-8 °C [11[2]

Synthesis and Purification

The synthesis of (R,S)-Boc-2-amino-tetradecanoic acid involves the protection of the amino
group of 2-aminotetradecanoic acid with a tert-butoxycarbonyl (Boc) group. A general and
adaptable experimental protocol is provided below.

Experimental Protocol: Synthesis of (R,S)-Boc-2-amino-
tetradecanoic acid

Materials:

e (R,S)-2-aminotetradecanoic acid
o Di-tert-butyl dicarbonate ((Boc)20)
e Sodium hydroxide (NaOH)

» Dioxane

o Water (deionized)

» Ethyl acetate

» 5% aqueous citric acid solution
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Brine

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Dissolution: In a round-bottom flask, dissolve (R,S)-2-aminotetradecanoic acid (1 equivalent)
in a 1.1 mixture of dioxane and 1M aqueous sodium hydroxide solution.

e Boc Protection: Cool the solution to 0 °C in an ice bath. Add di-tert-butyl dicarbonate
((Boc)20) (1.1 equivalents) portion-wise while stirring vigorously.

o Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

o Work-up:

o Concentrate the reaction mixture under reduced pressure to remove the dioxane.

o

Wash the remaining aqueous solution with ethyl acetate (2x) to remove any unreacted
(Boc):20.

o

Acidify the aqueous layer to pH 3-4 with a 5% aqueous citric acid solution.

[¢]

Extract the product with ethyl acetate (3x).

[¢]

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

e Purification:

o Filter the solution and evaporate the solvent under reduced pressure to obtain the crude
product.
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o Purify the crude product by silica gel column chromatography using a hexane/ethyl
acetate gradient to yield pure (R,S)-Boc-2-amino-tetradecanoic acid.

Workflow for Boc Protection:
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Reaction Conditions

Temperature (0°C to RT)

Solvent (e.g., Dioxane/Water)

Reactants

2-Aminotetradecanoic Acid
Process
Acidification & Extraction Chromatograph -Boc-2-amino-
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Resin-bound Peptide
(N-terminally Boc-protected)
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(TFA/DCM)

Coupling of
(R,S)-Boc-2-amino-tetradecanoic acid

Washing
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'
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Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R,S)-Boc-2-amino-tetradecanoic Acid: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154297#r-s-boc-2-amino-tetradecanoic-acid-cas-
number-129850-62-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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